3-((Trimethylsilyl)oxy)indene

• CAS No.: 31928-64-0
• Molecular Formula: C12H16OSi
• Molecular Weight: 204.34 g/mol
• IUPAC Name: 3H-inden-1-yloxy(trimethyl)silane
• InChI: InChI=1S/C12H16OSi/c1-14(2,3)13-12-9-8-10-6-4-5-7-11(10)12/h4-7,9H,8H2,1-3H3
• InChI Key: YXZRFWIVBXHTBE-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)OC1=CCC2=CC=CC=C21

Description

3-((Trimethylsilyl)oxy)indene is a useful research compound. Its molecular formula is C12H16OSi and its molecular weight is 204.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 2-liter flask were charged 38.2 g (0.378 mol) of diisopropylamine and 265 ml of tetrahydrofuran (THF). The mixture was cooled to 0° C. and 229 ml of a hexane solution of 1.65 M n-butyllithium was added thereto. After 15 minutes' stirring, the mixture turned dark brown. The solution was further cooled to -78° C., to which was added 50 ml of a THF solution of 50 g (378 mmol) of 1-indanone and the resulting mixture was stirred for 30 minutes. Then, 205 g (1.89 mol) of trimethylsilyl chloride was added at -78° C., and the coolant was removed to raise the temperature to room temperature followed by stirring for 2 hours.